Cas no 948551-28-8 ((9H-fluoren-9-yl)methyl 3-hydroxypyrrolidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 3-hydroxypyrrolidine-1-carboxylate
• CAS No: 948551-28-8
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• CID: 2128737
• PubChem ID: 45356894
• Update Time: 2025-10-24

(9H-fluoren-9-yl)methyl 3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Fmoc-3-hydroxypyrrolidine
• (9H-fluoren-9-yl)methyl 3-hydroxypyrrolidine-1-carboxylate
• (S)-1-N-Fmoc-3-hydroxy-pyrrolidine
• DB-363660
• SB48331
• EN300-177563
• 9H-fluoren-9-ylmethyl 3-hydroxypyrrolidine-1-carboxylate
• DB-024631
• DB-066545
• AKOS012614783
• 948551-28-8
• (9H-FLUOREN-9-YL)METHYL3-HYDROXYPYRROLIDINE-1-CARBOXYLATE
• (S)-(9H-Fluoren-9-yl)methyl 3-hydroxypyrrolidine-1-carboxylate
• 1-fmoc-3-pyrrolidinol
• SB48298
• AS-39227
• (R)-(-)-1-Fmoc-3-pyrrolidinol

• Inchi： 1S/C19H19NO3/c21-13-9-10-20(11-13)19(22)23-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18,21H,9-12H2
• InChI Key： KPDNZJQVYQCDJW-UHFFFAOYSA-N
• SMILES： O(C(N1CCC(C1)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 309.13649347g/mol
• Monoisotopic Mass: 309.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Additional information on (9H-fluoren-9-yl)methyl 3-hydroxypyrrolidine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 3-hydroxypyrrolidine-1-carboxylate (CAS No. 948551-28-8)

(9H-fluoren-9-yl)methyl 3-hydroxypyrrolidine-1-carboxylate, CAS No. 948551-28-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its unique structural features, which include a fluorene moiety and a hydroxypyrrolidine scaffold. The combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for further exploration in medicinal chemistry.

The fluorene component, a polycyclic aromatic hydrocarbon, is known for its rigidity and stability, which can contribute to the overall bioavailability and metabolic stability of drug candidates. In contrast, the hydroxypyrrolidine moiety introduces polar and hydrogen-bonding capabilities, which can enhance interactions with biological targets. This dual functionality makes (9H-fluoren-9-yl)methyl 3-hydroxypyrrolidine-1-carboxylate a promising scaffold for designing novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of multifunctional molecules that can simultaneously address multiple biological pathways or exhibit enhanced pharmacokinetic profiles. The structural features of (9H-fluoren-9-yl)methyl 3-hydroxypyrrolidine-1-carboxylate align well with these trends, as it offers a platform for the development of next-generation drugs. For instance, the fluorene ring can serve as a pharmacophore for targeting specific enzymes or receptors, while the hydroxypyrrolidine group can modulate solubility and binding affinity.

In the context of current research, this compound has been investigated for its potential applications in treating various diseases. Studies have shown that derivatives of this molecule exhibit inhibitory activity against several key enzymes involved in cancer progression. The hydroxypyrrolidine moiety has been particularly noted for its ability to interact with protein targets in a manner that disrupts oncogenic signaling pathways. Additionally, the fluorene component has been found to enhance the binding affinity of small molecules to their biological receptors, improving therapeutic efficacy.

The synthesis of (9H-fluoren-9-yl)methyl 3-hydroxypyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound.

The pharmacological profile of (9H-fluoren-9-yl)methyl 3-hydroxypyrrolidine-1-carboxylate has been extensively evaluated through in vitro and in vivo studies. These investigations have revealed promising results regarding its potential as an anti-cancer agent. The compound has demonstrated ability to inhibit the growth of tumor cells by interfering with critical cellular processes such as proliferation and apoptosis. Furthermore, preclinical studies have indicated that it exhibits low toxicity profiles, suggesting its suitability for clinical translation.

The development of novel drug candidates often involves iterative optimization to improve potency, selectivity, and pharmacokinetic properties. (9H-fluoren-9-yl)methyl 3-hydroxypyrrolidine-1-carboxylate serves as a versatile scaffold for generating libraries of analogs through structure-based drug design approaches. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the biological activity of this compound to target specific disease indications more effectively.

The role of computational chemistry in accelerating drug discovery cannot be overstated. Molecular modeling techniques have been applied to predict the binding modes of (9H-fluoren-9-yl)methyl 3-hydroxypyrrolidine-1-carboxylate with its intended biological targets. These simulations have provided valuable insights into how structural modifications can influence binding affinity and specificity, guiding experimental efforts toward more successful outcomes.

Future directions in the study of this compound may include exploring its potential in combination therapies with other anti-cancer agents. Preclinical data suggest that it could synergize with existing treatments to enhance overall therapeutic efficacy while minimizing side effects. Additionally, investigating its mechanism of action at a molecular level could uncover new insights into disease pathogenesis and identify novel therapeutic strategies.

In conclusion, (9H-fluoren-9-yl)methyl 3-hydroxypyrrolidine-1-carboxylate (CAS No. 948551-28-8) is a structurally unique compound with significant potential in pharmaceutical applications. Its combination of a fluorene moiety and a hydroxypyrrolidine scaffold provides an ideal platform for designing innovative therapeutic agents. Ongoing research continues to uncover its promise as an anti-cancer agent, with future studies likely to expand its applications into other disease areas.